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Compound of Interest

Compound Name: 1,10-Bis(pyridinium)decane

Cat. No.: B1194966

Application Note

This document provides a comprehensive protocol for the synthesis of 1,10-
bis(pyridinium)decane, a bis-quaternary ammonium salt. This compound, also known as
decamethylenebispyridinium dibromide, is of interest to researchers in drug development and
other scientific fields. The synthesis is achieved through a straightforward quaternization
reaction between pyridine and 1,10-dibromodecane. This protocol outlines the necessary
reagents, equipment, and step-by-step procedures for the synthesis, purification, and
characterization of the target compound.

Core Requirements Summary

Parameter Description

Product Name 1,10-Bis(pyridinium)decane dibromide
CAS Number 6266-40-6[1][2]

Molecular Formula C20H30Br2N2[2]

Molecular Weight 458.27 g/mol [2]

Reaction Type Quaternization

Starting Materials Pyridine, 1,10-Dibromodecane

Purity (Typical) >99%[1]
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Experimental Protocol
Materials and Equipment

e 1,10-Dibromodecane (CioH20Br2)

e Pyridine (CsHsN), freshly distilled

o Ethanol (C2HsOH), absolute

o Diethyl ether ((C2H5s)20)

» Round-bottom flask with reflux condenser
e Magnetic stirrer with heating mantle

e Buchner funnel and filter flask

» Rotary evaporator

e Melting point apparatus

e NMR spectrometer

Synthesis of 1,10-Bis(pyridinium)decane Dibromide

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve 1,10-dibromodecane (1 equivalent) in a minimal amount of absolute
ethanol.

» Addition of Pyridine: To the stirred solution, add a slight excess of freshly distilled pyridine
(2.2 equivalents).

e Reaction Conditions: Heat the reaction mixture to reflux with continuous stirring. The reaction
is typically allowed to proceed for several hours (e.g., 3-8 hours) until the reaction is
complete. The progress can be monitored by thin-layer chromatography (TLC).

e Product Precipitation: Upon cooling the reaction mixture to room temperature, the product,
1,10-bis(pyridinium)decane dibromide, will precipitate out of the solution as a white solid.
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« |solation of Crude Product: Collect the precipitated solid by vacuum filtration using a Blichner
funnel. Wash the solid with cold ethanol and then with diethyl ether to remove any unreacted
starting materials and impurities.

 Purification: Recrystallize the crude product from a suitable solvent system, such as an
ethanol/water mixture, to obtain the purified 1,10-bis(pyridinium)decane dibromide.

e Drying: Dry the purified product under vacuum to remove any residual solvent.

o Characterization: Characterize the final product by determining its melting point and
recording its *H and 3C NMR spectra to confirm its identity and purity.

Visualizations
Synthesis Workflow
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Caption: Synthetic workflow for 1,10-bis(pyridinium)decane.
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Quaternization Reaction Mechanism
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Caption: Generalized quaternization reaction scheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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